2-(2-chloro-6-fluorophenyl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]acetamide
• InChI: InChI=1S/C18H15ClFNO3S/c19-14-3-1-4-15(20)13(14)9-17(22)21-11-18(23,12-6-8-25-10-12)16-5-2-7-24-16/h1-8,10,23H,9,11H2,(H,21,22)
• InChI Key: ZKPQECJARJSDJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CC(=O)NCC(C2=CSC=C2)(C3=CC=CO3)O)F
• Molecular Formula: C18H15ClFNO3S
• Molecular Weight: 379.8 g/mol
• CAS No.: 2034397-15-2

Description

2-(2-chloro-6-fluorophenyl)-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H15ClFNO3S and its molecular weight is 379.83. The purity is usually 95%.
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Scientific Research Applications

Thrombin Inhibition

One of the notable applications of 2-(2-chloro-6-fluorophenyl)acetamides, which include compounds structurally similar to the specified chemical, is as potent thrombin inhibitors. These compounds, with specific P3 and P1 substituents, have shown remarkable efficacy in inhibiting thrombin, with inhibition constants ranging from 0.9 to 33.9 nM. This indicates their potential utility in developing anticoagulant therapies or as tools in studying blood coagulation processes (Lee et al., 2007).

Metabolic Studies

Research on chloroacetamide herbicides, which share a core structure with the specified compound, has provided insights into their metabolism by human and rat liver microsomes. These studies help understand the metabolic pathways of similar compounds and their potential toxicological effects. Notably, the metabolism involves complex pathways leading to DNA-reactive products, highlighting the importance of such studies in evaluating the safety of chemical compounds (Coleman et al., 2000).

Synthesis and Activity Studies

The synthesis of novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetamides with anti-inflammatory activity demonstrates the versatility of compounds with the core structure of 2-(2-chloro-6-fluorophenyl)acetamides. Such studies contribute to the development of new therapeutic agents by exploring the chemical space around this scaffold (Sunder & Maleraju, 2013).

Decarboxylative Claisen Rearrangement Reactions

Compounds featuring furan-2-yl and thiophen-3-yl groups undergo decarboxylative Claisen rearrangement, leading to heteroaromatic products. This process is relevant for synthesizing structurally complex and diverse molecules, illustrating the utility of the specified compound and its derivatives in organic synthesis and chemical biology (Craig et al., 2005).